3-(3,5-dimethoxybenzamido)-N-(2,4-dimethoxyphenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-[(3,5-dimethoxybenzoyl)amino]-N-(2,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C26H24N2O7/c1-31-16-9-10-20(22(14-16)34-4)27-26(30)24-23(19-7-5-6-8-21(19)35-24)28-25(29)15-11-17(32-2)13-18(12-15)33-3/h5-14H,1-4H3,(H,27,30)(H,28,29)
• InChI Key: FFRBRLLEZOEIGO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC(=CC(=C4)OC)OC)OC
• Molecular Formula: C26H24N2O7
• Molecular Weight: 476.5 g/mol

Description

3-(3,5-dimethoxybenzamido)-N-(2,4-dimethoxyphenyl)benzofuran-2-carboxamide, also known as DMDBBF, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Antiulcer Activities

Research has explored derivatives of dimethoxyphenyl compounds for their antiulcer activities. A study by Hosokami et al. (1992) synthesized and evaluated acyl derivatives of 2-(3,4-dimethoxyphenyl)ethylamine for their effectiveness in preventing gastric ulceration, finding significant antiulcer activity in certain derivatives, highlighting the therapeutic potential of such compounds in gastrointestinal disorders (Hosokami et al., 1992).

Antimicrobial and Antiproliferative Effects

Another study focused on synthesizing and characterizing derivatives with dimethoxyphenyl components for antimicrobial evaluation and docking studies. This research indicates that such compounds could be useful in the development of new antimicrobial agents, supporting their potential in addressing infectious diseases (Talupur, Satheesh, & Chandrasekhar, 2021).

Anti-Inflammatory and Analgesic Agents

Compounds derived from benzofuran and dimethoxyphenyl structures have been synthesized for their potential anti-inflammatory and analgesic effects. A study by Abu‐Hashem et al. (2020) on novel benzodifuranyl derivatives highlighted significant COX-2 inhibitory, analgesic, and anti-inflammatory activities, suggesting these compounds' utility in developing new therapeutics for pain and inflammation management (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Synthesis and Catalytic Applications

Research also delves into the synthesis of related compounds for catalytic applications. Wang and Widenhoefer (2004) demonstrated the platinum-catalyzed intermolecular hydroamination of unactivated olefins with carboxamides, including benzamide derivatives. This study opens up avenues for catalytic applications in organic synthesis, highlighting the versatility of dimethoxybenzamide compounds (Wang & Widenhoefer, 2004).